Cas no 61404-50-0 (5-ethyl-2,3-dihydropyridazin-3-one)

5-Ethyl-2,3-dihydropyridazin-3-one is a heterocyclic compound featuring a pyridazinone core with an ethyl substituent at the 5-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. Its dihydropyridazinone scaffold is valuable for designing biologically active molecules, including potential enzyme inhibitors or receptor modulators. The compound's stability and reactivity make it suitable for further functionalization, enabling the development of derivatives with tailored properties. Its well-defined chemical profile ensures reproducibility in research and industrial processes. Available in high purity, it meets the stringent requirements of advanced organic synthesis and medicinal chemistry studies.
5-ethyl-2,3-dihydropyridazin-3-one structure
61404-50-0 structure
Product Name:5-ethyl-2,3-dihydropyridazin-3-one
CAS No:61404-50-0
MF:C6H8N2O
MW:124.1405210495
MDL:MFCD11520595
CID:526629
PubChem ID:327042
Update Time:2025-06-08

5-ethyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 5-Ethylpyridazin-3(2H)-one
    • 4-ethyl-1H-pyridazin-6-one
    • 5-ethyl-2H-pyridazin-3-one
    • 5-Ethyl-3(2H)-pyridazinon
    • AC1L6ZNY
    • AK132530
    • KB-43128
    • NSC300285
    • RL04322
    • 5-ETHYL-3(2H)-PYRIDAZINONE
    • 5-ethyl-2,3-dihydropyridazin-3-one
    • ST24044707
    • NSC-300285
    • 61404-50-0
    • NSC 300285
    • DTXSID30316166
    • s11511
    • AKOS006324083
    • CS-W007165
    • J-517476
    • SCHEMBL13875552
    • MFCD11520595
    • 5-Ethylpyridazin-3-ol
    • EN300-1715991
    • A868712
    • DS-7079
    • DB-100320
    • MDL： MFCD11520595
    • Inchi： 1S/C6H8N2O/c1-2-5-3-6(9)8-7-4-5/h3-4H,2H2,1H3,(H,8,9)
    • InChI Key： YYAXRXORQWHQRJ-UHFFFAOYSA-N
    • SMILES： O=C1C=C(C=NN1)CC

Computed Properties

  • Exact Mass: 124.06374
  • Monoisotopic Mass: 124.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5
  • XLogP3: 0.1

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.16
  • Melting Point: No data available
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.561
  • PSA: 41.46
  • LogP: 0.33230
  • Vapor Pressure: No data available

5-ethyl-2,3-dihydropyridazin-3-one Security Information

5-ethyl-2,3-dihydropyridazin-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DE839-50mg
5-ethyl-2,3-dihydropyridazin-3-one
 61404-50-0 97%
50mg
 332.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DE839-200mg
5-ethyl-2,3-dihydropyridazin-3-one
 61404-50-0 97%
200mg
 830.0CNY 2021-08-04
Chemenu
CM164013-1g
5-ethylpyridazin-3(2H)-one
 61404-50-0 97%
1g
 $410 2021-08-05
Chemenu
CM164013-5g
5-ethylpyridazin-3(2H)-one
 61404-50-0 97%
5g
 $1346 2021-08-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD253453-100mg
5-Ethylpyridazin-3(2H)-one
 61404-50-0 97%
100mg
 ￥200.0 2023-09-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD253453-250mg
5-Ethylpyridazin-3(2H)-one
 61404-50-0 97%
250mg
 ￥461.0 2023-09-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD253453-1g
5-Ethylpyridazin-3(2H)-one
 61404-50-0 97%
1g
 ￥2307.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD253453-5g
5-Ethylpyridazin-3(2H)-one
 61404-50-0 97%
5g
 ￥6919.0 2024-04-18
Chemenu
CM164013-250mg
5-ethylpyridazin-3(2H)-one
 61404-50-0 97%
250mg
 $*** 2023-05-30
Chemenu
CM164013-1g
5-ethylpyridazin-3(2H)-one
 61404-50-0 97%
1g
 $*** 2023-05-30

5-ethyl-2,3-dihydropyridazin-3-one Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:61404-50-0)5-ethylpyridazin-3(2H)-one
Order Number:sfd7330
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:61404-50-0)5-ethylpyridazin-3(2H)-one
sfd7330
Purity:99.9%
Quantity:200kg
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